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Compound of Interest

Compound Name: RS 39604

Cat. No.: B1239666 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of RS 39604, a potent and selective 5-HT4 receptor

antagonist.

This document provides critical safety and logistical information for the laboratory use of RS
39604 hydrochloride. Adherence to these guidelines is essential to ensure personal safety and

maintain a secure research environment. As with any potent research chemical, a thorough risk

assessment should be conducted prior to beginning any experiment.

Personal Protective Equipment (PPE)
Given that the full toxicological properties of RS 39604 have not been extensively investigated,

caution is advised. The following personal protective equipment (PPE) is mandatory when

handling RS 39604 to prevent accidental exposure.
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Activity Required PPE

Weighing and Dispensing (Solid Form)

- Chemical-resistant gloves (e.g., nitrile) -

Disposable lab coat - Safety glasses with side

shields or safety goggles

Solution Preparation and Handling

- Chemical-resistant gloves (e.g., nitrile) -

Disposable lab coat - Safety glasses with side

shields or safety goggles - Work within a

certified chemical fume hood

Cleaning and Decontamination

- Chemical-resistant gloves (e.g., nitrile) -

Disposable lab coat - Safety glasses with side

shields or safety goggles

Quantitative Data Summary for RS 39604
Hydrochloride
The following table summarizes the key quantitative properties of RS 39604 hydrochloride.
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Property Value Source

Molecular Weight 590.56 g/mol [1]

Purity ≥98% (HPLC) [1]

Solubility Soluble to 100 mM in DMSO [1]

pKi at 5-HT4 Receptors
9.1 (in guinea pig striatal

membranes)
[1][2]

Selectivity

>1000-fold selectivity over 5-

HT1A, 5-HT2C, 5-HT3, D1,

D2, M1, M2, AT1, B1, and α1C

receptors

[1]

In Vivo Efficacy (Mice)

ID50 = 81.3 µg/kg (i.p.) and 1.1

mg/kg (p.o.) for inhibition of 5-

HTP-induced diarrhea

[2]

In Vivo Efficacy (Pigs)

ID50 = 4.7 µg/kg (i.v.) and

254.5 µg/kg (intraduodenal) for

inhibition of 5-HT-induced

tachycardia

[2]

Handling and Operational Plan
Follow these step-by-step procedures for the safe handling of RS 39604 in a laboratory setting.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound at room temperature in a dry, well-ventilated area, away from

incompatible materials.

Ensure the container is tightly sealed when not in use.

2. Preparation of Stock Solutions:
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All handling of the solid compound and preparation of solutions should be performed in a

certified chemical fume hood to minimize inhalation exposure.

To prepare a stock solution, it is recommended to use DMSO, in which RS 39604
hydrochloride is soluble up to 100 mM.[1]

For a 1 mM stock solution, dissolve 1 mg of RS 39604 hydrochloride in 1.69 mL of DMSO.[1]

Once prepared, it is recommended to aliquot the stock solution into smaller, single-use vials

to avoid repeated freeze-thaw cycles.

Store stock solutions at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[3]

3. Experimental Use:

When diluting stock solutions for experimental use, continue to work within a chemical fume

hood.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Avoid direct contact with the skin, eyes, and clothing. In case of accidental contact,

immediately flush the affected area with copious amounts of water and seek medical

attention.

Disposal Plan
Proper disposal of RS 39604 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Unused Compound: Dispose of any unused solid RS 39604 as hazardous chemical waste in

accordance with local, state, and federal regulations. Do not dispose of it down the drain or

in the regular trash.

Contaminated Materials: All disposable items that have come into contact with RS 39604,

including pipette tips, gloves, and empty vials, should be considered hazardous waste.
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Collect these materials in a designated, sealed, and clearly labeled hazardous waste

container.

Aqueous Waste: Collect any aqueous waste containing RS 39604 in a sealed and

appropriately labeled container for hazardous waste disposal.

5-HT4 Receptor Antagonism by RS 39604
RS 39604 acts as a potent and selective antagonist at the 5-HT4 receptor. The diagram below

illustrates the canonical 5-HT4 receptor signaling pathway and the mechanism of inhibition by

RS 39604.
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Caption: Mechanism of RS 39604 as a 5-HT4 receptor antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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